Cas no 2172108-68-6 (3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo3.1.0hexan-1-ylformamido}-3-methylbutanoic acid)

• Product Name: 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo3.1.0hexan-1-ylformamido}-3-methylbutanoic acid
• CAS No: 2172108-68-6
• MF: C₂₇H₃₀N₂O₅
• MW: 462.537507534027
• CID: 5837838
• PubChem ID: 165511825
• Update Time: 2025-06-13

3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo3.1.0hexan-1-ylformamido}-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo3.1.0hexan-1-ylformamido}-3-methylbutanoic acid
• 3-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)bicyclo[3.1.0]hexan-1-yl]formamido}-3-methylbutanoic acid
• EN300-1547909
• 2172108-68-6

• Inchi： 1S/C27H30N2O5/c1-26(2,14-23(30)31)29-24(32)27-12-16(27)11-17(13-27)28-25(33)34-15-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,16-17,22H,11-15H2,1-2H3,(H,28,33)(H,29,32)(H,30,31)
• InChI Key： BGFRDFHGTHTTKF-UHFFFAOYSA-N
• SMILES： O=C(C12CC(CC1C2)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC(C)(C)CC(=O)O

Computed Properties

• Exact Mass: 462.21547206g/mol
• Monoisotopic Mass: 462.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 806
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 105Ų

Additional information on 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo3.1.0hexan-1-ylformamido}-3-methylbutanoic acid

Introduction to 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo3.1.0hexan-1-ylformamido}-3-methylbutanoic Acid (CAS No. 2172108-68-6)

3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo3.1.0hexan-1-ylformamido}-3-methylbutanoic acid, identified by its CAS number 2172108-68-6, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, with its intricate structure, has garnered attention for its potential applications in drug discovery and molecular research. The presence of multiple functional groups, including fluoren-9-yl and methoxycarbonyl moieties, makes it a versatile candidate for further investigation.

The compound's structure features a complex bicyclic framework, specifically a bicyclo3.1.0hexane moiety, which contributes to its unique chemical properties. This bicyclic system is often employed in the design of bioactive molecules due to its ability to mimic natural products and facilitate specific interactions with biological targets. The formamido group and the methylbutanoic acid moiety further enhance its potential as a pharmacophore, allowing for diverse modifications and derivations.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The structural features of 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo3.1.0hexan-1-ylformamido}-3-methylbutanoic acid make it a promising candidate for such applications. Specifically, the fluoren-9-yl moiety has been shown to enhance the solubility and bioavailability of pharmaceutical compounds, while the methoxycarbonyl group can serve as a protective group during synthetic procedures.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their ability to improve metabolic stability and binding affinity. The incorporation of a fluoren-9-yl group into a molecule can lead to enhanced interactions with biological targets, making it an attractive feature for drug development. Additionally, the presence of multiple amino functionalities allows for further derivatization, enabling the creation of libraries of compounds with tailored properties.

The compound's potential applications extend beyond drug development into the realm of biochemical research. Its complex structure provides a unique platform for studying enzyme mechanisms and substrate recognition. For instance, the bicyclic framework can mimic natural substrates or intermediates, facilitating the investigation of enzymatic processes at a molecular level. This makes 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo3.1.0hexan-1-ylformamido}-3-methylbutanoic acid a valuable tool for researchers interested in understanding the fundamental principles of biochemistry.

In conclusion, 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo3.1.0hexan-1-ylformamido}-3-methylbutanoic acid (CAS No. 2172108-68-6) represents a significant advancement in pharmaceutical and biochemical research. Its unique structural features, including the presence of fluoren-9-yl, methoxycarbonyl, and bicyclo3.1.0hexan moieties, make it a versatile compound with broad applications in drug discovery and molecular biology. As research continues to uncover new ways to utilize this compound, its importance in advancing scientific understanding is likely to grow.